Cas no 39819-27-7 (2-((4-Phenylpiperazin-1-yl)methyl)quinoline)

2-((4-Phenylpiperazin-1-yl)methyl)quinoline is a quinoline-derived compound featuring a phenylpiperazine moiety, which enhances its potential as a versatile intermediate in medicinal chemistry and drug discovery. The structural combination of quinoline and phenylpiperazine suggests possible applications in targeting central nervous system (CNS) receptors, given the pharmacophoric relevance of these scaffolds. Its synthetic flexibility allows for further functionalization, making it valuable for developing novel bioactive molecules. The compound exhibits moderate stability and solubility in common organic solvents, facilitating its use in experimental workflows. Researchers may explore its utility in designing ligands for serotonin or dopamine receptors, owing to the phenylpiperazine subunit's known affinity for such targets.

2-((4-Phenylpiperazin-1-yl)methyl)quinoline structure

39819-27-7 structure

Product Name:2-((4-Phenylpiperazin-1-yl)methyl)quinoline

CAS No:39819-27-7

MF:C₂₀H₂₁N₃

MW:303.400844335556

CID:55101

PubChem ID:117930

Update Time:2025-06-07

2-((4-Phenylpiperazin-1-yl)methyl)quinoline Chemical and Physical Properties

Names and Identifiers

- 2-((4-Phenylpiperazine-1-yl)methyl)quinoline
- 2-((4-PHENYLPIPERAZIN-1-YL)METHYL)QUINOLINE
- 2-[(4-phenyl-1-piperazinyl)methyl]Quinoline
- 2-[(4-phenylpiperazin-1-yl)methyl]quinoline
- 1-(2-quinolylmethyl)-4-phenylpiperazine
- 2-(4-phenyl-piperazin-1-ylmethyl)-quinoline
- A824748
- AC1L3LUZ
- KB-161519
- 2-(4-Phenyl-1-piperazinyl)methylquinoline
- Quinoline, 2-[(4-phenyl-1-piperazinyl)methyl]-
- DTXSID40276207
- FT-0759214
- 39819-27-7
- AB00048998-01
- 2-((4-Phenylpiperazin-1-yl)methyl)quinoline
- Inchi： 1S/C20H21N3/c1-2-7-19(8-3-1)23-14-12-22(13-15-23)16-18-11-10-17-6-4-5-9-20(17)21-18/h1-11H,12-16H2
- InChI Key： AYYGDHAILGUSIQ-UHFFFAOYSA-N
- SMILES： N1(CC2C=CC3C=CC=CC=3N=2)CCN(C2C=CC=CC=2)CC1

Computed Properties

Exact Mass: 303.17400
Monoisotopic Mass: 303.174
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 358
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 19.4Å²

Experimental Properties

Density: 1.174
Boiling Point: 455.9°C at 760 mmHg
Flash Point: 229.5°C
Refractive Index: 1.657
PSA: 19.37000
LogP: 3.55990

2-((4-Phenylpiperazin-1-yl)methyl)quinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	P228800-250mg	2-((4-Phenylpiperazin-1-yl)methyl)quinoline	39819-27-7	250mg	$ 185.00	2022-06-03
TRC	P228800-500mg	2-((4-Phenylpiperazin-1-yl)methyl)quinoline	39819-27-7	500mg	$ 300.00	2022-06-03
TRC	P228800-1000mg	2-((4-Phenylpiperazin-1-yl)methyl)quinoline	39819-27-7	1g	$ 475.00	2022-06-03